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Compound of Interest

Compound Name: H-Val-Obzl.HCI

Cat. No.: B555167

An In-depth Technical Guide to L-Valine Benzyl Ester Hydrochloride (H-Val-Obzl.HCI)

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of L-Valine Benzyl Ester Hydrochloride (H-Val-Obzl.HCI), a critical amino acid
derivative. The information is tailored for researchers, scientists, and professionals involved in
peptide synthesis, drug development, and organic chemistry.

Core Chemical Properties and Structure

H-Val-Obzl.HClI is a derivative of the essential amino acid L-valine, featuring a benzyl ester
protecting group on its carboxyl terminus and supplied as a hydrochloride salt.[1][2] This
structure makes it a valuable building block in various synthetic processes.[3] It typically
appears as a white to off-white crystalline powder.[4]

Structural Information

o |[UPAC Name: benzyl (2S)-2-amino-3-methylbutanoate;hydrochloride[5]

o Synonyms: H-Val-OBzl.HCI, L-Valine benzyl ester hydrochloride, Val-OBzl HCI[5][6]
e Chemical Formula: C12H1sCINO2[5]

e SMILES: CC(C)--INVALID-LINK--OCC1=CC=CC=C1)N.CI[5]

e InChlKey: ZIUNABFUHGBCMF-MERQFXBCSA-N[5]
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Physicochemical Data

The quantitative properties of H-Val-Obzl.HCI are summarized in the table below for easy

reference.
Property Value Source
CAS Number 2462-34-2 [11051[7]
Molecular Weight 243.73 g/mol [518]
Melting Point 138°C [9]
Appearance White to off-white crystalline )
powder

Purity (Typical) >97% (HPLC) [11[2]
Solubility Soluble in water [9]
Optical Rotation -10° (c=2 in water) [9]

Applications in Research and Drug Development

H-Val-Obzl.HClI is a versatile compound with significant applications in the pharmaceutical and
biochemical industries.[3]

o Peptide Synthesis: Its most prominent role is as a protected amino acid in both solid-phase
and solution-phase peptide synthesis.[1] The benzyl ester group effectively protects the C-
terminus, allowing for controlled, stepwise elongation of the peptide chain while preventing
unwanted side reactions.[2]

o Pharmaceutical Intermediate: The compound is a crucial intermediate in the synthesis of
complex active pharmaceutical ingredients (APIs). A notable example is its use in the
manufacturing of Valsartan, an angiotensin Il receptor blocker used to treat hypertension and
heart failure.[4]

» Drug Development: Its structure can be modified to enhance the bioavailability of drug
candidates, making it a valuable component in creating more effective medications.[3]
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» Chiral Synthon: In organic synthesis, it serves as a chiral building block, preserving the
inherent stereochemistry of L-valine for the construction of enantiomerically pure complex
molecules.[1][10]

o Metabolism Research: Researchers utilize this derivative in studies of amino acid
metabolism to better understand metabolic pathways and their roles in health and disease.

[2][3]

Experimental Protocols

While specific experimental parameters are highly dependent on the reaction context, this
section outlines the general methodologies for the characterization and use of H-Val-Obzl.HCI.

General Characterization Protocol

To confirm the identity and purity of H-Val-Obzl.HCI, a combination of analytical techniques is
typically employed.

o High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the
compound, often requiring a result of 297% or higher for use in synthesis.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the chemical structure by analyzing the chemical shifts and coupling constants of the
protons and carbons, ensuring they match the expected structure of L-valine benzyl ester.

o Fourier-Transform Infrared Spectroscopy (FTIR): This technique is used to identify the
presence of key functional groups. A general protocol involves scanning the sample in the
range of 4000-400 cm~1.[11] Expected peaks would correspond to N-H stretches from the
amine hydrochloride, C=0 stretch from the ester, and aromatic C-H and C=C stretches from
the benzyl group.

o Mass Spectrometry (MS): Provides the mass-to-charge ratio of the molecule, confirming its
molecular weight.

General Workflow for Use in Solid-Phase Peptide
Synthesis (SPPS)
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H-Val-Obzl.HCl is used as a building block after the initial amino acid has been anchored to a
solid support (resin). The following workflow illustrates its incorporation into a growing peptide

chain.
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Caption: Workflow for incorporating H-Val-Obzl.HCI in Solid-Phase Peptide Synthesis (SPPS).
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This diagram illustrates the fundamental cycle where the protecting group on the resin-bound
peptide is removed, followed by the coupling of the next amino acid in the sequence, in this
case, H-Val-Obzl.HCI. This cycle is repeated until the desired peptide is synthesized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

